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Compound of Interest

Compound Name: Butyl 2-furoate

Cat. No.: B1604542

Technical Guide: Physical Properties of Butyl 2-
Furoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Butyl 2-
furoate, specifically its boiling point and density. The information is presented to support
research, development, and quality control activities involving this compound.

Core Physical Properties of Butyl 2-Furoate

Butyl 2-furoate (CAS No. 583-33-5) is a colorless to pale yellow oily liquid.[1] It is utilized in
the flavor and fragrance industry and also serves as a solvent in the pharmaceutical and
cosmetic sectors.[2] A summary of its key physical properties is provided in the table below.
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Property Value Conditions
Boiling Point 231.7 °C at 760 mmHg[2]
233.0°C at 760 mmHg[1]

83.0-84.0°C at 1.0 mmHg[1]

233 °C (estimate)[3][4][5]

Density 1.053 g/cm3 Not Specified
1.0520 - 1.0580 g/cm3 at 25.00 °C[1]

1.0555 g/cm3 Not Specified

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for determining the boiling point and
density of liquid compounds like Butyl 2-furoate.

Boiling Point Determination via Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4] A common and reliable method for determining the boiling point of a substance for
which a sufficient quantity is available is through simple distillation.[4][6][7]

Apparatus:

A round-bottom distillation flask (e.g., 100 mL)[3]

A condenser

A receiving flask

A calibrated thermometer or temperature probe[3]

A heating source (e.g., heating mantle)[1]

Boiling chips or a magnetic stir bar[6]
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Procedure:

The liquid sample (Butyl 2-furoate) is placed in the distillation flask along with boiling chips
to ensure smooth boiling.[6]

o The distillation apparatus is assembled. The thermometer bulb should be positioned so that
its top is level with the bottom of the side arm of the distillation flask, ensuring it accurately
measures the temperature of the vapor in equilibrium with the boiling liquid.

e The liquid is heated to its boiling point.

» As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into
the condenser, where it liquefies and is collected in the receiving flask.

e The temperature is recorded when it stabilizes, which indicates the equilibrium boiling point
of the substance at the prevailing atmospheric pressure.[8]

The observed boiling point is corrected to standard pressure (760 mmHg) if necessary.

Density Determination Using a Pychnometer

The density of a liquid can be determined with high precision using a pycnometer, also known
as a specific gravity bottle.[9][10] This method is detailed in international guidelines such as
OECD Test Guideline 109.[2][5]

Apparatus:

o A pycnometer (a glass flask with a close-fitting stopper containing a capillary tube)[9][10]
e An analytical balance

e A constant temperature bath

Procedure:

e The pycnometer is thoroughly cleaned and dried, and its empty mass is accurately
determined using an analytical balance.
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e The pycnometer is filled with a reference liquid of known density (e.g., distilled water) and
placed in a constant temperature bath until it reaches thermal equilibrium (e.g., 25°C).

e The stopper is inserted, and any excess liquid that emerges from the capillary is carefully
removed. The exterior of the pycnometer is dried.

e The mass of the pycnometer filled with the reference liquid is measured.

e The volume of the pycnometer is calculated using the mass and known density of the
reference liquid at the specific temperature.

e The process is repeated with the sample liquid (Butyl 2-furoate). The mass of the
pycnometer filled with the sample is determined.

e The density of the sample is calculated by dividing the mass of the sample by the
determined volume of the pycnometer.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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